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Compound of Interest

Compound Name: 2,4-Dimethoxyiodobenzene

Cat. No.: B1295263

Technical Guide: 2,4-Dimethoxyiodobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,4-dimethoxyiodobenzene,
including its nomenclature, physicochemical properties, and a detailed experimental protocol
for its synthesis.

Nomenclature

The compound with the structure 2,4-dimethoxyiodobenzene is systematically named in
accordance with [IUPAC nomenclature. It is also known by several synonyms.

e |[UPAC Name: 1-iodo-2,4-dimethoxybenzene[1]

e Synonyms:

o

2,4-Dimethoxyiodobenzene[1]

o

Dimethoxyiodobenzene[1]

[¢]

3-Methoxy-4-iodoanisole[1]

[¢]

2,4-Dimethoxyphenyl iodide[1]
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o

1,3-DIMETHOXY-4-IODOBENZENE[1]

o

2,4-DIMETHOXY-1-IODOBENZENE[1]

[¢]

4-10DO-1,3-DIMETHOXYBENZENE[1]

[e]

Benzene, 1-iodo-2,4-dimethoxy-[2]

Physicochemical Properties

A summary of the key physical and chemical properties of 1-iodo-2,4-dimethoxybenzene is
presented in the table below for easy reference and comparison.

Property Value Source
CAS Registry Number 20469-63-0 [1][2]
Molecular Formula CsHolO2 [11[2]
Molecular Weight 264.06 g/mol [1]
Melting Point 37-41 °C

Flash Point > 110 °C (> 230 °F) - closed

cup

1S/C8H9102/c1-10-6-3-4-
InChl 2]
7(9)8(5-6)11-2/h3-5H,1-2H3

ZDUYJCKEORTAQE-
InChiKey [2]
UHFFFAOYSA-N

SMILES COclcce(l)c(0OC)cl

Experimental Protocols
Synthesis of 1-lodo-2,4-dimethoxybenzene

A method for the preparation of 1-iodo-2,4-dimethoxybenzene has been described, providing a
high yield of the final product.[3]
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Materials:

1,3-dimethoxybenzene

lodine (I2)

Nitrogen dioxide (NOz2)

Acetonitrile (CHsCN)
Procedure:

e To a reaction vessel, add 0.5 mmol of 1,3-dimethoxybenzene, 0.3 mmol of Iz, and 1.5 mL of
acetonitrile in sequence.[3]

e Introduce 1.35 mL of NO2 at normal pressure and temperature into the reaction vessel.[3]
o Seal the reaction vessel, ensuring air is present inside.[3]

e Place the sealed reaction vessel into an oil bath preheated to 120°C.[3]

e Magnetically stir the reaction mixture at 120°C for 12 hours.[3]

 After the reaction is complete, cool the reaction system to room temperature.[3]

 Purify the resulting mixture by column chromatography to obtain the 2,4-
dimethoxyiodobenzene product.[3]

This protocol reportedly yields the 2,4-dimethoxyiodobenzene product at a rate of 98%. The
structure of the product was confirmed using *H-NMR.[3]

Synthetic Workflow

The following diagram illustrates the workflow for the synthesis of 1-iodo-2,4-
dimethoxybenzene.
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Caption: A workflow diagram for the synthesis of 1-iodo-2,4-dimethoxybenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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